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Tofimilast (CP-325,366) at a Glance

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tofimilast

CAS No.: 185954-27-2

Cat. No.: S545531

The table below summarizes the key known facts about Tofimilast.

Attribute Description

Drug Name Tofimilast (development code CP-325,366) [1]
Drug Class Phosphodiesterase-4 (PDE4) Inhibitor [1]
Development Status Discontinued [1]

Reason for Discontinuation Lack of efficacy [1]

Route of Administration Information not available in search results

Context Among PDE4 Inhibitors

Tofimilast was one of several PDE4 inhibitors investigated for inflammatory airway diseases like COPD.
The following diagram illustrates the development pipeline and outcomes for various PDE4 inhibitors,

showing where Tofimilast fits in.
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Development pathways and outcomes for select PDE4 inhibitors. Tofimilast was discontinued due to lack of

efficacy, unlike the approved roflumilast [1].

e The Challenge of PDE4 Inhibition: Developing PDE4 drugs is challenging due to the PDE4D
subtype being linked to dose-limiting side effects like nausea and emesis [1]. The goal has been to
develop inhibitors with a wider therapeutic window.

¢ The Successful Candidate: Roflumilast: In contrast to Tofimilast, Roflumilast was successful. It is
a highly selective PDE4 inhibitor that does not show strong subtype selectivity for PDE4D, which
contributes to its tolerable profile [1]. It is now approved for severe COPD to reduce exacerbations [2]

[3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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